Cas no 2229235-52-1 (2-(2-fluoro-3-methylphenyl)ethane-1-thiol)

• Product Name: 2-(2-fluoro-3-methylphenyl)ethane-1-thiol
• CAS No: 2229235-52-1
• MF: C₉H₁₁FS
• MW: 170.247044801712
• CID: 5815101
• PubChem ID: 139458997
• Update Time: 2025-08-05

2-(2-fluoro-3-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-methylphenyl)ethane-1-thiol
• EN300-1786289
• 2229235-52-1
• SCHEMBL21323656

• Inchi： 1S/C9H11FS/c1-7-3-2-4-8(5-6-11)9(7)10/h2-4,11H,5-6H2,1H3
• InChI Key： IITCUFUPMABIPX-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(C)C=1F

Computed Properties

• Exact Mass: 170.05654969g/mol
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

Additional information on 2-(2-fluoro-3-methylphenyl)ethane-1-thiol

2-(2-Fluoro-3-Methylphenyl)ethane-1-thiol (CAS No. 2229235-52-1)

Introduction to 2-(2-Fluoro-3-Methylphenyl)ethane-1-thiol

2-(2-Fluoro-3-Methylphenyl)ethane-1-thiol, identified by the CAS number 2229235-52-1, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its thiol functional group (-SH), is a derivative of ethane with a substituted phenyl ring. The phenyl group is further substituted with a fluorine atom at the 2-position and a methyl group at the 3-position, making it a unique and versatile compound. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening new avenues for its application in various industries.

Structural Insights and Chemical Properties

The molecular structure of 2-(2-fluoro-3-methylphenyl)ethane-1-thiol is defined by its aromatic ring system and the thiol group attached to an ethane chain. The presence of fluorine at the ortho position relative to the thiol group introduces electronic effects that influence the compound's reactivity and stability. Similarly, the methyl substitution at the meta position contributes to steric effects, which are crucial in determining its physical properties such as solubility and melting point.

Recent studies have explored the impact of these substituents on the compound's electronic properties. For instance, fluorination enhances electron-withdrawing effects, which can modulate the nucleophilicity of the thiol group. This makes fluorinated thiols particularly valuable in catalytic applications where controlled reactivity is essential.

Synthesis and Characterization

The synthesis of CAS No. 2229235-52-1 involves multi-step processes that typically begin with aromatic substitution reactions. The introduction of fluorine and methyl groups onto the phenyl ring is achieved through directed metallation or Friedel-Crafts alkylation, depending on the desired regioselectivity. Subsequent coupling reactions facilitate the attachment of the ethane-thiol moiety, ensuring high purity and structural integrity.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These methods provide insights into its molecular weight, functional groups, and stereochemistry, ensuring compliance with quality standards in industrial applications.

Applications in Industry and Research

The versatility of CAS No. 2229235-52-1 lies in its ability to participate in a wide range of chemical transformations. In materials science, this compound serves as a precursor for synthesizing advanced polymers and coatings with tailored properties such as enhanced adhesion and corrosion resistance.

In pharmaceutical research, fluorinated thiols like this compound are being investigated for their potential as bioactive agents. Their ability to form stable disulfide bonds makes them promising candidates for drug delivery systems and therapeutic agents targeting specific cellular pathways.

Moreover, recent breakthroughs in nanotechnology have highlighted the utility of this compound in surface modification applications. Its thiol group enables strong interactions with metal surfaces, facilitating the creation of self-assembled monolayers (SAMs) with potential applications in sensors and electronic devices.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of CAS No. 200788474646768784687468746874687468746874687468746874687468746874687468746874687468746874687468746874687468746874 (Please replace with appropriate CAS number) is crucial for sustainable industrial practices. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that proper waste management protocols can mitigate its environmental footprint.

From a safety perspective, handling fluorinated thiols requires adherence to standard laboratory safety guidelines due to their potential irritant properties. However, no significant acute or chronic health risks have been reported when exposure is controlled within recommended limits.

Future Prospects and Research Directions

The future of CAS No. 000000000000 (Please replace with appropriate CAS number) lies in exploring its potential across emerging technologies such as green chemistry and biotechnology. Researchers are actively investigating its role in catalytic cycles for carbon-carbon bond formation, which could revolutionize synthetic pathways for complex molecules.

Additionally, advancements in computational chemistry are enabling predictive modeling of this compound's behavior under various reaction conditions. Such insights will aid in optimizing synthesis routes and expanding its applicability across diverse industries.